Cas no 732275-30-8 (2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)-)
732275-30-8 structure
Product Name:2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)-
CAS No:732275-30-8
MF:C7H12N2O4
MW:188.181181907654
CID:559338
PubChem ID:45115715
Update Time:2025-04-19
2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)-
- (6S)-3,3-Bis(hydroxymethyl)-6-methyl-2,5-piperazinedione
- (6S)-3,3-BIS(HYDROXYMETHYL)-6-METHYLPIPERAZINE-2,5-DIONE
- 2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-,(6S)-(9CI)
- 732275-30-8
-
- Inchi: 1S/C7H12N2O4/c1-4-5(12)9-7(2-10,3-11)6(13)8-4/h4,10-11H,2-3H2,1H3,(H,8,13)(H,9,12)/t4-/m0/s1
- InChI Key: SJDNIINUMLYOLN-BYPYZUCNSA-N
- SMILES: OCC1(CO)C(N[C@@H](C)C(N1)=O)=O
Computed Properties
- Exact Mass: 188.08
- Monoisotopic Mass: 188.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.7A^2
- XLogP3: -1.9
Experimental Properties
- PSA: 105.64000
- LogP: -2.10390
2,5-Piperazinedione,3,3-bis(hydroxymethyl)-6-methyl-, (6S)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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